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Salcomine: A Comprehensive Technical Guide
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Abstract
Salcomine, the coordination complex N,N′-bis(salicylidene)ethylenediaminocobalt(II), or

Co(salen), is a compound of significant interest due to its remarkable ability to reversibly bind

molecular oxygen.[1][2] First reported in 1933, the observation of its oxygen-carrying

capabilities five years later sparked extensive research into its potential applications, ranging

from oxygen storage and separation to catalysis.[1] This document provides an in-depth

technical overview of the fundamental properties of Salcomine, including its synthesis,

structure, and oxygen-binding mechanism. Detailed experimental protocols and structured data

are presented to serve as a valuable resource for researchers in chemistry and drug

development.

Chemical and Physical Properties
Salcomine is a solid complex formed between the cobalt(II) ion and the Schiff base ligand

derived from the condensation of salicylaldehyde and ethylenediamine.[3] Its properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₁₆H₁₄CoN₂O₂ [3][4]

Molar Mass 325.233 g·mol⁻¹ [4][5]

Appearance
Red-brown to dark brown

crystalline powder
[3][6]

CAS Number 14167-18-1 [3][4]

Solubility and Stability
Property Description Source(s)

Water Solubility Insoluble [5][6]

Solubility in Organic Solvents
Soluble in benzene,

chloroform, and pyridine
[5][6]

Stability

Stable under normal

conditions. Incompatible with

strong acids and strong

oxidizing agents.

[6]

Spectroscopic and Physicochemical Data
Property Value Source(s)

Melting Point >300 °C [5]

Ionization Energy 7.52 eV

Oxygen Capacity 4.7-4.8% by weight [6]

Structure and Coordination Chemistry
Salcomine's ability to bind oxygen is intrinsically linked to its molecular structure. The central

cobalt atom is coordinated to the tetradentate salen ligand through two nitrogen and two

oxygen atoms, forming a square planar complex.[7]
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Salcomine can exist in different crystalline forms, often referred to as "active" and "inactive,"

depending on the solvent used for preparation.[2] The "inactive" form consists of dimeric units,

[Co(salen)]₂, which has a less open crystal lattice, hindering oxygen passage.[2] The "active"

forms are thought to have a more open lattice structure, allowing for the diffusion of molecular

oxygen.[2]

In the solid state, Salcomine can crystallize as a dimer where the cobalt centers achieve five-

coordination through bridging phenolate ligands.[4] A monomeric, planar form can be obtained

by crystallization from chloroform.[4] The presence of a coordinating solvent, such as pyridine,

can lead to the formation of a square-pyramidal adduct, Co(salen)(py), which is a key

intermediate in the oxygen-binding process in solution.[7]

Oxygen-Binding Mechanism
The most notable property of Salcomine is its reversible binding of molecular oxygen.[1] This

process is characterized by a distinct color change from red-brown to black upon oxygenation.

[6] The oxygen is released upon heating to approximately 65°C.[6]

In the solid state, the reaction is: 2 Co(salen) + O₂ ⇌ [Co(salen)]₂O₂[4]

In the presence of a coordinating solvent (L), such as pyridine or dimethyl sulfoxide (DMSO),

the mechanism involves the formation of a 1:1 or 2:1 complex with oxygen.[4]

The reversible binding process can be visualized as follows:

Figure 1. Reversible Oxygen Binding by Salcomine
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Caption: Reversible oxygen binding by Salcomine.

Experimental Protocols
Synthesis of Salcomine (Inactive Form)
This protocol is adapted from procedures described for the synthesis of Co(salen).

Materials:

Salicylaldehyde

Ethylenediamine

Ethanol (95%)

Cobalt(II) acetate tetrahydrate

Water

Procedure:

Preparation of the Salen Ligand (salenH₂):

In a round-bottom flask, dissolve salicylaldehyde (2 molar equivalents) in boiling ethanol.

Slowly add ethylenediamine (1 molar equivalent) to the boiling solution.

A bright yellow crystalline precipitate of salenH₂ will form.

Cool the mixture and collect the crystals by filtration.

Synthesis of Co(salen):

This part of the synthesis is air-sensitive and should be performed under an inert

atmosphere (e.g., nitrogen).

Add the prepared salenH₂ to a round-bottom flask with a stir bar and reflux condenser.
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In a separate flask, dissolve cobalt(II) acetate tetrahydrate in water.

Flush both flasks with nitrogen.

Add degassed ethanol to the salenH₂ and swirl to dissolve.

Using a syringe, add the cobalt acetate solution to the ethanolic solution of salenH₂. A

brown, gelatinous precipitate of the "active" complex will form.

Heat the reaction mixture at reflux for approximately 1 hour. During this time, the brown

precipitate will convert to the brick-red "inactive" complex.

Cool the solution to room temperature.

Collect the crystals by filtration in the air, wash with ice-cold ethanol, and dry in a

desiccator.
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Figure 2. Synthesis Workflow for Salcomine
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Caption: Synthesis workflow for Salcomine.
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Measurement of Oxygen Uptake
This experiment measures the volume of oxygen absorbed by a solution of Salcomine in a

non-coordinating solvent like dimethyl sulfoxide (DMSO).

Materials:

Finely ground Salcomine

Dimethyl sulfoxide (DMSO)

Side-arm test tube or filter flask

Gas burette or manometer setup

Oxygen source

Procedure:

Accurately weigh a sample of finely ground Salcomine (50-100 mg) and place it in a side-

arm test tube.

Place a small test tube containing a measured volume of DMSO inside the side-arm test

tube, ensuring no mixing occurs.

Connect the side-arm test tube to a gas burette or manometer filled with water.

Flush the apparatus with oxygen.

Equalize the water levels in the burette/manometer to ensure the internal pressure is

atmospheric and record the initial volume.

Tilt the side-arm test tube to allow the DMSO to dissolve the Salcomine.

As oxygen is absorbed by the solution, the water level in the graduated tube of the burette

will rise.

Record the change in volume over time (e.g., every two minutes) until no further change is

observed.
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The total volume of oxygen absorbed can be used to calculate the moles of O₂ taken up per

mole of Co(salen), helping to determine if a 1:1 or 2:1 complex is formed.

Figure 3. Experimental Workflow for Oxygen Uptake Measurement
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Caption: Workflow for oxygen uptake measurement.

Applications
The primary application of Salcomine and its derivatives stems from their ability to act as

oxygen carriers.[6] This has led to research into their use for oxygen separation and storage.[1]

Furthermore, Salcomine is an effective catalyst for various oxidation reactions.[4] It catalyzes

the oxidation of 2,6-disubstituted phenols by dioxygen and can increase the rate of oxidation of

amines to nitro compounds by peroxides.[4][6] Its catalytic properties make it a subject of

interest in synthetic organic chemistry.

Safety and Handling
Salcomine may cause skin, eye, and respiratory tract irritation.[3] It is recommended to handle

this compound with appropriate personal protective equipment, including gloves and safety

glasses.[5] It should be stored in a cool, dry place under an inert atmosphere.[8]

Conclusion
Salcomine is a fundamentally important coordination complex with well-defined properties that

make it a valuable tool in both academic research and industrial applications. Its

straightforward synthesis, coupled with its unique and reversible oxygen-binding capability,

ensures its continued relevance in the fields of catalysis, materials science, and bioinorganic

chemistry. This guide provides a foundational understanding and practical protocols to facilitate

further investigation and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10207085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10207085/
http://www1.lasalle.edu/~prushan/IC-articles/IC%20exp%203.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Salcomine
https://en.wikipedia.org/wiki/Salcomine
https://www.chembk.com/en/chem/SALCOMINE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4223164.htm
https://en.wikipedia.org/wiki/Metal_salen_complex
https://www.chemscene.com/product/14167-18-1.html
https://www.benchchem.com/product/b421677#what-are-the-fundamental-properties-of-salcomine
https://www.benchchem.com/product/b421677#what-are-the-fundamental-properties-of-salcomine
https://www.benchchem.com/product/b421677#what-are-the-fundamental-properties-of-salcomine
https://www.benchchem.com/product/b421677#what-are-the-fundamental-properties-of-salcomine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b421677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b421677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

